Cas no 2229050-04-6 ({1-2-fluoro-5-(trifluoromethyl)phenylcyclopropyl}methanol)

• Product Name: {1-2-fluoro-5-(trifluoromethyl)phenylcyclopropyl}methanol
• CAS No: 2229050-04-6
• MF: C₁₁H₁₀F₄O
• MW: 234.190117359161
• CID: 5935080
• PubChem ID: 165695836
• Update Time: 2025-10-28

{1-2-fluoro-5-(trifluoromethyl)phenylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-2-fluoro-5-(trifluoromethyl)phenylcyclopropyl}methanol
• EN300-1963268
• {1-[2-fluoro-5-(trifluoromethyl)phenyl]cyclopropyl}methanol
• 2229050-04-6

• Inchi： 1S/C11H10F4O/c12-9-2-1-7(11(13,14)15)5-8(9)10(6-16)3-4-10/h1-2,5,16H,3-4,6H2
• InChI Key： YQQJZROZZVMCTQ-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(F)(F)F)C=C1C1(CO)CC1

Computed Properties

• Exact Mass: 234.06677759g/mol
• Monoisotopic Mass: 234.06677759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2Ų

Additional information on {1-2-fluoro-5-(trifluoromethyl)phenylcyclopropyl}methanol

The Chemical Compound CAS No 2229050-04-6: {1-2-fluoro-5-(trifluoromethyl)phenylcyclopropyl}methanol

The compound with CAS No 2229050-04-6, commonly referred to as {1-2-fluoro-5-(trifluoromethyl)phenylcyclopropyl}methanol, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a cyclopropane ring with a fluorinated aromatic group and a hydroxymethyl substituent. The presence of fluorine atoms and the trifluoromethyl group introduces interesting electronic and steric properties, making this compound a valuable tool in drug discovery and materials science.

Recent studies have highlighted the potential of {1-2-fluoro-5-(trifluoromethyl)phenylcyclopropyl}methanol as a building block for constructing bioactive molecules. Its structure allows for easy functionalization, enabling researchers to explore its applications in various therapeutic areas, including oncology, infectious diseases, and central nervous system disorders. The cyclopropane ring, in particular, has been shown to enhance the stability and bioavailability of drug candidates due to its rigid geometry and resistance to metabolic degradation.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the aromatic precursor followed by cyclopropanation and subsequent functionalization. Researchers have recently developed more efficient methods to synthesize this compound, leveraging advancements in catalytic asymmetric synthesis and transition metal-mediated coupling reactions. These improvements have significantly reduced the production costs and increased the scalability of this compound for large-scale applications.

In terms of applications, {1-2-fluoro-5-(trifluoromethyl)phenylcyclopropyl}methanol has been extensively studied for its potential as an intermediate in the synthesis of complex natural products and synthetic drugs. Its ability to participate in various types of chemical reactions, such as nucleophilic substitutions, electrophilic aromatic substitutions, and conjugate additions, makes it a versatile molecule in organic synthesis.

One of the most promising areas of research involving this compound is its role in drug delivery systems. The trifluoromethyl group imparts lipophilicity, which enhances the molecule's ability to cross biological membranes. This property has led to investigations into its use as a carrier for poorly soluble drugs or as a component in nanodelivery systems.

Furthermore, recent computational studies have provided insights into the electronic properties of {1-2-fluoro-5-(trifluoromethyl)phenylcyclopropyl}methanol. These studies reveal that the fluorine atoms significantly influence the molecule's reactivity by withdrawing electron density through both inductive effects and resonance effects. This understanding has facilitated the design of more efficient synthetic pathways and has opened new avenues for exploring its reactivity under different reaction conditions.

In conclusion, CAS No 2229050-04-6 represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure, combined with recent advances in synthetic methodologies and computational modeling, positions it as a key player in advancing modern chemical research and development.